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Compound of Interest

Compound Name:
6-Fluoro-4-oxochroman-2-

carboxylic acid

Cat. No.: B132072 Get Quote

Safe Disposal of 6-Fluoro-4-oxochroman-2-
carboxylic Acid
For Immediate Reference: Treat as Hazardous Waste

Proper disposal of 6-Fluoro-4-oxochroman-2-carboxylic acid is critical for laboratory safety

and environmental protection. This compound is classified as a hazardous substance and must

be managed by licensed waste carriers. Under no circumstances should this chemical be

disposed of down the drain or in regular solid waste streams.[1][2]

Hazard Profile
6-Fluoro-4-oxochroman-2-carboxylic acid presents several health hazards that necessitate

careful handling and disposal.[1] Personal protective equipment (PPE), including safety

goggles with side shields, chemical-resistant gloves (such as nitrile), and a lab coat, should be

worn at all times when handling this compound.[3][4][5]
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Hazard Classification Description Source

Acute Toxicity (Oral) Harmful if swallowed. [1]

Skin Irritation Causes skin irritation. [1]

Eye Irritation Causes serious eye irritation. [1]

Respiratory Irritation
May cause respiratory

irritation.
[1]

Disposal Protocol
The following step-by-step protocol outlines the required procedures for the safe disposal of 6-
Fluoro-4-oxochroman-2-carboxylic acid in various forms.

1. Waste Identification and Segregation:

Chemical Classification: 6-Fluoro-4-oxochroman-2-carboxylic acid is a halogenated

organic acid.[6]

Segregation: It is imperative to segregate this waste from non-halogenated organic waste, as

the disposal methods differ significantly, with halogenated waste often requiring incineration

at specialized facilities.[6][7] Do not mix with incompatible chemicals like bases or strong

oxidizing agents.[8]

2. Disposal of Solid 6-Fluoro-4-oxochroman-2-carboxylic Acid:

Container Selection: Use a designated, leak-proof, and clearly labeled "Hazardous Waste"

container for solid halogenated organic compounds.[7]

Transfer: Carefully transfer the solid waste into the designated container, minimizing dust

formation. This should be done in a well-ventilated area or a chemical fume hood.[1]

Labeling: The container must be labeled with:

The words "Hazardous Waste"[1]

The full chemical name: "6-Fluoro-4-oxochroman-2-carboxylic acid"
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The associated hazards (e.g., "Irritant," "Harmful if Swallowed")

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials.[8]

3. Disposal of Contaminated Materials:

Scope: Any materials that have come into contact with 6-Fluoro-4-oxochroman-2-
carboxylic acid are considered hazardous waste. This includes:

Personal Protective Equipment (gloves, disposable lab coats)

Labware (pipette tips, weighing boats, vials)

Spill cleanup materials (absorbent pads, contaminated rags)

Procedure:

Collect all contaminated solid materials in a designated, lined "Hazardous Waste"

container.

Label the container clearly as "Contaminated Debris" and list the chemical contaminant (6-
Fluoro-4-oxochroman-2-carboxylic acid).

Seal the container and store it in the satellite accumulation area for pickup.

4. Disposal of Solutions Containing 6-Fluoro-4-oxochroman-2-carboxylic Acid:

Container Selection: Use a designated, leak-proof, and chemically compatible container for

halogenated organic liquid waste.[7]

Transfer: Pour the waste solution carefully into the container in a chemical fume hood to

avoid splashes and inhalation of vapors.[1]

Labeling: Label the container with:

"Hazardous Waste"[1]

"Halogenated Organic Liquid Waste"
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The full names of all chemical components in the solution, including solvents.

Storage: Keep the container tightly sealed and store it in the designated satellite

accumulation area.[1]

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

accumulated hazardous waste.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Fluoro-4-oxochroman-2-carboxylic acid waste.
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Caption: Waste disposal workflow for 6-Fluoro-4-oxochroman-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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